Cas no 78258-80-7 (4-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 4-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 78258-80-7
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD16742805
• CID: 1791992
• PubChem ID: 12709336
• Update Time: 2025-04-24

4-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 4-methyl-
• 4-methylbenzo[d]oxazol-2(3H)-one
• 4-methyl-2,3-dihydro-1,3-benzoxazol-2-one
• 2(3H)-Benzoxazolone,4-methyl-
• AC6817
• MFCD16742805
• AKOS011655123
• 4-methyl-3H-benzoxazol-2-one
• SY130158
• methyl-benzoxazolinone
• BDBM50290809
• 4-METHYL-3H-1,3-BENZOXAZOL-2-ONE
• 4-Methyl-3H-benzooxazol-2-one
• ZTOHIACMTGKKDU-UHFFFAOYSA-N
• CS-0322440
• 4-Methyl-1,3-benzoxazol-2(3H)-one
• TS-01951
• 78258-80-7
• SB22918
• DB-123531
• CHEMBL320850
• 4-methyl-3H-benz-oxazol-2-one
• 4-Methylbenzoxazol-2(3H)-one
• 4-Methylbenzo[d]oxazol-2-ol
• SCHEMBL1285749

• MDL： MFCD16742805
• Inchi： 1S/C8H7NO2/c1-5-3-2-4-6-7(5)9-8(10)11-6/h2-4H,1H3,(H,9,10)
• InChI Key： ZTOHIACMTGKKDU-UHFFFAOYSA-N
• SMILES： O1C(NC2=C1C=CC=C2C)=O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-methyl-2,3-dihydro-1,3-benzoxazol-2-one

4-Methyl-2(3H)-Benzoxazolone: A Comprehensive Overview

4-Methyl-2(3H)-benzoxazolone, also known by its CAS number 78258-80-7, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of benzoxazolones, which are derivatives of benzoxazole with a ketone group. The presence of the methyl group at the 4-position introduces unique chemical properties that make it valuable for both academic research and industrial applications.

The synthesis of 4-methyl-2(3H)-benzoxazolone has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic processes and green chemistry have led to more efficient and environmentally friendly synthesis routes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Structurally, 4-methyl-2(3H)-benzoxazolone consists of a benzene ring fused with an oxazole ring, where the ketone group is located at position 2. The methyl substituent at position 4 plays a crucial role in modulating the electronic properties of the molecule, influencing its reactivity and stability. This structural feature also contributes to its potential applications in drug design and materials science.

In terms of applications, 4-methyl-2(3H)-benzoxazolone has shown promise in the development of advanced materials, particularly in the field of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent studies have demonstrated its ability to act as a charge transport material, enhancing device performance and efficiency.

The compound's role in pharmaceutical research is another area of active investigation. Researchers have explored its potential as a building block for drug molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The methyl group at position 4 has been found to enhance bioavailability and pharmacokinetic properties, making it a valuable component in drug discovery pipelines.

From an environmental perspective, understanding the degradation pathways and ecological impact of 4-methyl-2(3H)-benzoxazolone is crucial for ensuring sustainable practices in its production and application. Studies have shown that under certain conditions, the compound undergoes photodegradation, which can mitigate its environmental footprint.

In conclusion, 4-methyl-2(3H)-benzoxazolone (CAS No: 78258-80-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as an important material for future innovations in chemistry and materials science.